Cas no 132334-18-0 (Ethanone,1-phenyl-2-[5-(phenylamino)-1,3,4-thiadiazol-2-yl]-)

• Product name: Ethanone,1-phenyl-2-[5-(phenylamino)-1,3,4-thiadiazol-2-yl]-
• CAS No: 132334-18-0
• MF: C₁₆H₁₃N₃OS
• MW: 295.358921766281
• CID: 194777
• PubChem ID: 3076731

Ethanone,1-phenyl-2-[5-(phenylamino)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-phenyl-2-[5-(phenylamino)-1,3,4-thiadiazol-2-yl]-
• 2-(5-anilino-1,3,4-thiadiazol-2-yl)-1-phenylethanone
• BRN 4785839
• DTXSID10157498
• Ethanone, 1-phenyl-2-(5-(phenylamino)-1,3,4-thiadiazol-2-yl)-
• 132334-18-0
• Oprea1_010210
• 2-Benzoylmethyl-5-phenylamino-1,3,4-thiadiazole

• Inchi： InChI=1S/C16H13N3OS/c20-14(12-7-3-1-4-8-12)11-15-18-19-16(21-15)17-13-9-5-2-6-10-13/h1-10H,11H2,(H,17,19)
• InChI Key： AOIBZAZYUCXJCP-UHFFFAOYSA-N
• SMILES： C1(C(=O)CC2=NN=C(NC3C=CC=CC=3)S2)C=CC=CC=1

Computed Properties

• Exact Mass: 295.07809
• Monoisotopic Mass: 295.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 54.88